3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H13BrN4S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 3-(2-bromophenyl)-6-(naphthalen-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H13BrN4S/c21-17-11-4-3-10-16(17)19-22-23-20-25(19)24-18(26-20)12-14-8-5-7-13-6-1-2-9-15(13)14/h1-11H,12H2
• InChI Key: SDCMRXVUPUOCNI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CC3=NN4C(=NN=C4S3)C5=CC=CC=C5Br

Description

3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant research interest in recent years due to its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that the compound inhibits the growth of bacteria and fungi by disrupting their cell membrane.
Biochemical and Physiological Effects
Studies have shown that 3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to possess anti-inflammatory and analgesic properties. Furthermore, the compound has been found to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency against cancer cells and microorganisms. The compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on 3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more potent analogs of the compound that exhibit lower toxicity. Another area of research is the investigation of the compound's mechanism of action and its potential use in combination with other anticancer agents. Furthermore, the compound's potential use in the treatment of other diseases, such as inflammatory diseases, should also be explored.

Synthesis Methods

The synthesis of 3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-bromobenzyl bromide and 1-naphthylmethylamine with thiosemicarbazide in the presence of triethylamine. The reaction proceeds under reflux conditions in acetonitrile and yields the desired compound in good yield. The synthesized compound is then purified by column chromatography.

Scientific Research Applications

3-(2-Bromophenyl)-6-(1-naphthylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit significant activity against cancer cells, making it a promising candidate for cancer therapy. The compound has also been investigated for its potential use as an antibacterial and antifungal agent. Furthermore, it has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.